Methyloxirane polymer with oxirane, ether with 2,4,7,9-tetramethyl-5-decyne-4,7-diol (2:1)

• CAS No.: 182211-02-5
• Molecular Formula: C14H26O2.2(C3H6O)x.2(C2H4O)x

Description

Methyloxirane polymer with oxirane, ether with 2,4,7,9-tetramethyl-5-decyne-4,7-diol (2:1) is a specialty polymer known for its unique combination of properties, such as enhanced reactivity and stability. This compound is used in various chemical processes and formulations, including coatings, inks, and adhesives .

Preparation Methods

The synthesis of Methyloxirane polymer with oxirane, ether with 2,4,7,9-tetramethyl-5-decyne-4,7-diol (2:1) involves the polymerization of methyloxirane and oxirane, followed by etherification with 2,4,7,9-tetramethyl-5-decyne-4,7-diol. The reaction conditions typically include the use of catalysts and controlled temperatures to ensure the desired polymer structure and properties .

Chemical Reactions Analysis

Methyloxirane polymer with oxirane, ether with 2,4,7,9-tetramethyl-5-decyne-4,7-diol (2:1) undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Scientific Research Applications

Methyloxirane polymer with oxirane, ether with 2,4,7,9-tetramethyl-5-decyne-4,7-diol (2:1) has a wide range of scientific research applications, including:

Chemistry: Used as a reactive intermediate in the synthesis of various chemical compounds.

Biology: Employed in the development of biocompatible materials and drug delivery systems.

Medicine: Utilized in the formulation of pharmaceutical products and medical devices.

Industry: Applied in the production of coatings, adhesives, and inks due to its stability and reactivity

Mechanism of Action

The mechanism of action of Methyloxirane polymer with oxirane, ether with 2,4,7,9-tetramethyl-5-decyne-4,7-diol (2:1) involves its interaction with various molecular targets and pathways. The polymer’s unique structure allows it to form stable complexes with other molecules, enhancing its reactivity and stability in different chemical environments .

Comparison with Similar Compounds

Methyloxirane polymer with oxirane, ether with 2,4,7,9-tetramethyl-5-decyne-4,7-diol (2:1) can be compared with other similar compounds, such as:

Ethoxylated propoxylated 2,4,7,9-tetramethyl-5-decyne-4,7-diol: Similar in structure but differs in the degree of ethoxylation and propoxylation.

Surfynol 2502 and Surfynol 2505: These compounds have similar applications but may vary in their specific properties and performance

This compound’s unique combination of reactivity and stability makes it a valuable material in various scientific and industrial applications.